Cas no 1805192-72-6 (6-Bromo-2-fluoro-3-nitrobenzaldehyde)

• Product Name: 6-Bromo-2-fluoro-3-nitrobenzaldehyde
• CAS No: 1805192-72-6
• MF: C₇H₃BrFNO₃
• MW: 248.006024599075
• CID: 4977203
• Update Time: 2025-10-28

6-Bromo-2-fluoro-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-fluoro-3-nitrobenzaldehyde

• Inchi： 1S/C7H3BrFNO3/c8-5-1-2-6(10(12)13)7(9)4(5)3-11/h1-3H
• InChI Key： DFOAJLJJEMWQEB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1C=O)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 2
• Topological Polar Surface Area: 62.9

Additional information on 6-Bromo-2-fluoro-3-nitrobenzaldehyde

6-Bromo-2-fluoro-3-nitrobenzaldehyde: A Comprehensive Overview

The compound 6-Bromo-2-fluoro-3-nitrobenzaldehyde, identified by the CAS No. 1805192-72-6, is a highly specialized aromatic aldehyde with significant applications in the fields of organic synthesis and materials science. This compound is characterized by its unique substitution pattern, featuring bromine, fluorine, and nitro groups attached to the benzene ring, which confer it with distinctive chemical properties and reactivity.

The synthesis of 6-Bromo-2-fluoro-3-nitrobenzaldehyde involves a series of carefully designed multi-step reactions, often employing advanced methodologies such as Friedel-Crafts acylation or nucleophilic aromatic substitution. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels, particularly in the presence of multiple electron-withdrawing groups that can complicate the reaction pathways.

One of the most notable applications of 6-Bromo-2-fluoro-3-nitrobenzaldehyde lies in its role as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex heterocyclic structures, which are of great interest in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its role in medicinal chemistry, 6-Bromo-2-fluoro-3-nitrobenzaldehyde has also found applications in materials science. Its high thermal stability and unique electronic properties make it a promising candidate for use in advanced materials such as organic semiconductors and functional polymers. Recent advancements in this area have focused on leveraging its reactivity to create novel materials with tailored properties for specific applications.

The chemical stability and reactivity of 6-Bromo-2-fluoro-3-nitrobenzaldehyde are influenced by the interplay of its substituents. The nitro group at position 3 acts as a strong electron-withdrawing group, significantly activating the ring towards electrophilic substitution reactions while simultaneously directing incoming electrophiles to specific positions. The bromine atom at position 6 introduces additional reactivity due to its leaving group potential, making it amenable to various substitution reactions under appropriate conditions.

Recent research has also explored the use of 6-Bromo-2-fluoro-3-nitrobenzaldehyde in catalytic processes, particularly in asymmetric catalysis and enantioselective synthesis. Its ability to participate in enantioselective reactions has opened new avenues for producing chiral compounds with high enantiomeric excess, which are highly sought after in pharmaceuticals and agrochemicals.

In conclusion, 6-Bromo-2-fluoro-3-nitrobenzaldehyde is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers working on complex molecular constructions and material innovations. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an even more significant role in advancing modern science and technology.